Cas no 1421455-54-0 (N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-3-methylbenzene-1-sulfonamide)

• Product Name: N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-3-methylbenzene-1-sulfonamide
• CAS No: 1421455-54-0
• MF: C₁₈H₂₁NO₃S
• MW: 331.429243803024
• CID: 6411452
• PubChem ID: 71788797
• Update Time: 2025-05-24

N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-3-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-3-methylbenzene-1-sulfonamide
• N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-3-methylbenzenesulfonamide
• AKOS024538308
• 1421455-54-0
• F6200-3693

• Inchi： 1S/C18H21NO3S/c1-14-6-5-9-17(12-14)23(21,22)19-13-18(20,16-10-11-16)15-7-3-2-4-8-15/h2-9,12,16,19-20H,10-11,13H2,1H3
• InChI Key： ABMCZFDBMKKGLM-UHFFFAOYSA-N
• SMILES： C1(S(NCC(C2CC2)(O)C2=CC=CC=C2)(=O)=O)=CC=CC(C)=C1

Computed Properties

• Exact Mass: 331.12421471g/mol
• Monoisotopic Mass: 331.12421471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 74.8Ų

Additional information on N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-3-methylbenzene-1-sulfonamide

Comprehensive Analysis of N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-3-methylbenzene-1-sulfonamide (CAS No. 1421455-54-0): Properties, Applications, and Research Insights

In the rapidly evolving field of pharmaceutical and chemical research, N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-3-methylbenzene-1-sulfonamide (CAS No. 1421455-54-0) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by its cyclopropyl and hydroxy functional groups, belongs to the class of sulfonamide derivatives, which are widely studied for their bioactive properties. Researchers and industry professionals are increasingly exploring its role in drug discovery, particularly in targeting enzymes and receptors associated with inflammatory and metabolic disorders.

The molecular structure of N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-3-methylbenzene-1-sulfonamide combines a phenyl ring with a sulfonamide moiety, offering a versatile scaffold for medicinal chemistry. Recent studies highlight its potential as a small-molecule inhibitor, with applications in modulating protein-protein interactions. This aligns with current trends in precision medicine, where targeted therapies are prioritized. The compound's CAS No. 1421455-54-0 is frequently searched in academic databases, reflecting growing interest in its synthetic pathways and structure-activity relationships (SAR).

From a synthetic perspective, the preparation of N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-3-methylbenzene-1-sulfonamide involves multi-step organic reactions, including cyclopropanation and sulfonylation. These methods are often optimized for yield and purity, addressing the demand for high-quality intermediates in drug development. The compound's solubility and stability under physiological conditions are also critical parameters evaluated in preclinical research, as they influence its bioavailability and efficacy.

In the context of green chemistry, researchers are investigating eco-friendly synthesis routes for sulfonamide-based compounds like CAS No. 1421455-54-0. This aligns with global efforts to reduce hazardous waste and energy consumption in chemical manufacturing. Additionally, computational tools such as molecular docking and QSAR modeling are employed to predict the compound's interactions with biological targets, accelerating the discovery of novel therapeutics.

The pharmacological potential of N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-3-methylbenzene-1-sulfonamide extends to its anti-inflammatory and antimicrobial properties, topics frequently queried in scientific literature. Its mechanism of action may involve inhibition of cyclooxygenase (COX) enzymes or disruption of bacterial cell membranes, though further in vivo studies are needed to validate these hypotheses. Such investigations are crucial for addressing antibiotic resistance, a pressing concern in modern healthcare.

Beyond biomedical applications, this compound is also explored in material science, particularly in the design of functionalized polymers and catalysts. Its aryl sulfonamide group can enhance material durability and reactivity, making it valuable for industrial applications. Patent filings related to CAS No. 1421455-54-0 underscore its commercial relevance, with innovations spanning agrochemicals and specialty chemicals.

For researchers sourcing N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-3-methylbenzene-1-sulfonamide, quality control is paramount. Reputable suppliers provide analytical certificates (e.g., HPLC, NMR) to ensure compliance with regulatory standards. Storage recommendations typically emphasize protection from moisture and light to maintain stability, as the hydroxy group may be susceptible to degradation under suboptimal conditions.

In summary, N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-3-methylbenzene-1-sulfonamide (CAS No. 1421455-54-0) represents a multifaceted compound with broad scientific and industrial implications. Its study bridges gaps between organic synthesis, drug discovery, and sustainable chemistry, addressing key challenges in 21st-century research. As interest in tailored sulfonamides grows, this compound is poised to remain a focal point for innovation.